![molecular formula C19H13ClFN3O5 B2870214 N-(2-chloro-5-nitrophenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 868678-43-7](/img/structure/B2870214.png)
N-(2-chloro-5-nitrophenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chloro-5-nitrophenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C19H13ClFN3O5 and its molecular weight is 417.78. The purity is usually 95%.
BenchChem offers high-quality N-(2-chloro-5-nitrophenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chloro-5-nitrophenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Chemical Properties
Research on similar compounds involves the synthesis and characterization of various dihydropyridine derivatives, which are often explored for their potential medicinal properties. For example, the synthesis and biological evaluation of Schiff's bases and 2-azetidinones of isonocotinyl hydrazone have been explored for their antidepressant and nootropic activities, highlighting the chemical versatility and potential therapeutic benefits of dihydropyridine derivatives (Thomas et al., 2016). These studies exemplify the process of modifying chemical structures to achieve desired biological effects, a principle likely relevant to the development and application of N-(2-chloro-5-nitrophenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide.
Potential Therapeutic Applications
The broader family of dihydropyridine compounds, to which the mentioned chemical belongs, has been investigated for various therapeutic applications, including as antihypertensive agents and coronary vessel dilators. Some derivatives have been evaluated for their potential roles in treating neurological conditions, offering insights into how the structural elements of these compounds influence their biological activity and therapeutic potential (Abernathy, 1978).
Photopharmacology and Material Science Applications
Compounds with similar structures have been used in the study of photopharmacology, demonstrating how light can trigger changes in chemical structure and biological activity. This aspect is crucial for developing therapeutic agents with controllable activation and deactivation cycles, enhancing drug safety and efficacy (Sobolčiak et al., 2013). Additionally, the synthesis and properties of polymers based on bis(ether-carboxylic acid) or bis(ether amine) derivatives, including those derived from dihydropyridine compounds, highlight the importance of these chemical structures in developing new materials with potential applications in various industries (Hsiao et al., 2000).
properties
IUPAC Name |
N-(2-chloro-5-nitrophenyl)-1-[(4-fluorophenyl)methoxy]-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H13ClFN3O5/c20-16-8-7-14(24(27)28)10-17(16)22-18(25)15-2-1-9-23(19(15)26)29-11-12-3-5-13(21)6-4-12/h1-10H,11H2,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNBLYAAUZCLJIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)C(=C1)C(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])Cl)OCC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H13ClFN3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
417.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-chloro-5-nitrophenyl)-1-((4-fluorobenzyl)oxy)-2-oxo-1,2-dihydropyridine-3-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.